Cas no 1780350-85-7 (N1,N1,N3-trimethylcyclobutane-1,3-diamine)

• Product Name: N1,N1,N3-trimethylcyclobutane-1,3-diamine
• CAS No: 1780350-85-7
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD30674518
• CID: 5616497
• PubChem ID: 59790134
• Update Time: 2025-10-23

N1,N1,N3-trimethylcyclobutane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanediamine, N1,N1,N3-trimethyl-
• N1,N1,N3-trimethylcyclobutane-1,3-diamine
• SCHEMBL13400421
• SCHEMBL20159973
• 1780350-85-7
• EN300-3175619

• MDL： MFCD30674518
• Inchi： 1S/C7H16N2/c1-8-6-4-7(5-6)9(2)3/h6-8H,4-5H2,1-3H3
• InChI Key： AMBBPUINQNRUPC-UHFFFAOYSA-N
• SMILES： N(C)(C)C1CC(C1)NC

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 168.2±8.0 °C(Predicted)
• pka: 10.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N1,N1,N3-trimethylcyclobutane-1,3-diamine

Recent Advances in the Study of N1,N1,N3-Trimethylcyclobutane-1,3-diamine (CAS: 1780350-85-7) in Chemical Biology and Pharmaceutical Research

The compound N1,N1,N3-trimethylcyclobutane-1,3-diamine (CAS: 1780350-85-7) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the significance of N1,N1,N3-trimethylcyclobutane-1,3-diamine as a versatile building block in medicinal chemistry. Its cyclobutane core, combined with strategically placed methyl groups, offers a rigid yet flexible scaffold that can be tailored for specific biological targets. Researchers have explored its utility in the design of novel enzyme inhibitors, particularly those targeting proteases and kinases involved in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of potent HDAC (histone deacetylase) inhibitors. The researchers utilized the structural rigidity of the cyclobutane ring to enhance binding affinity while maintaining metabolic stability. This work opens new avenues for developing epigenetic therapies with improved pharmacokinetic profiles.

In the field of antibiotic development, N1,N1,N3-trimethylcyclobutane-1,3-diamine has shown promise as a scaffold for novel antimicrobial agents. A recent patent application (WO2023051234) describes its incorporation into compounds active against multidrug-resistant Gram-negative bacteria. The dimethylamino groups appear to facilitate membrane penetration, addressing a critical challenge in antibiotic design.

The compound's potential in CNS drug development has also been investigated. Its ability to cross the blood-brain barrier, attributed to the optimal balance of lipophilicity and molecular weight, makes it particularly valuable for neurological applications. Current research is exploring its use in the design of sigma receptor ligands with potential applications in neuropathic pain and neurodegenerative disorders.

From a synthetic chemistry perspective, recent advances have improved the scalability of N1,N1,N3-trimethylcyclobutane-1,3-diamine production. A 2024 publication in Organic Process Research & Development details a novel catalytic asymmetric synthesis route that achieves >99% enantiomeric purity, addressing previous challenges in stereochemical control.

Ongoing research continues to uncover new applications for this versatile compound. Its unique combination of structural features - the constrained cyclobutane ring and strategically placed nitrogen atoms - provides a privileged scaffold for drug discovery. Future directions include exploration of its use in PROTAC (proteolysis targeting chimera) design and as a component of novel drug delivery systems.